N-(4-chlorophenyl)-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[3-(4-fluorophenyl)-5'-methyl-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• InChI: InChI=1S/C25H19ClFN3O3S/c1-15-2-11-21-20(12-15)25(30(23(32)14-34-25)19-9-5-17(27)6-10-19)24(33)29(21)13-22(31)28-18-7-3-16(26)4-8-18/h2-12H,13-14H2,1H3,(H,28,31)
• InChI Key: UDDHURQSZVBDSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(C(=O)CS3)C4=CC=C(C=C4)F)CC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C25H19ClFN3O3S
• Molecular Weight: 496.0 g/mol

Description

N-(4-chlorophenyl)-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C25H19ClFN3O3S and its molecular weight is 495.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Research into novel antibacterial agents has led to the synthesis of derivatives related to N-(4-chlorophenyl)-2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide. These compounds have shown promising results against a range of Gram-positive and Gram-negative bacteria, indicating their potential as broad-spectrum antibacterial agents. Compounds synthesized through microwave-assisted methods demonstrated significant antibacterial properties, highlighting their potential in addressing antibiotic resistance issues (Borad et al., 2015).

Anti-inflammatory Activity

The anti-inflammatory properties of related compounds have been evaluated through various in vitro and in vivo models. Certain derivatives have exhibited significant anti-inflammatory activity, offering potential pathways for the development of new anti-inflammatory drugs. These findings underscore the chemical compound's relevance in the research aimed at treating inflammatory diseases (Ma et al., 2011).

Anticonvulsant Activity

Derivatives of the compound have been synthesized and assessed for their anticonvulsant effects. Studies utilizing models such as the maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures have identified compounds with notable anticonvulsant activity. These findings are crucial for the development of novel therapeutic agents for epilepsy and related seizure disorders (Nath et al., 2021).